Cas no 2229656-56-6 (4-(3-aminoprop-1-en-1-yl)-2-ethoxyphenol)

• Product Name: 4-(3-aminoprop-1-en-1-yl)-2-ethoxyphenol
• CAS No: 2229656-56-6
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5970339
• PubChem ID: 165783227
• Update Time: 2025-05-19

4-(3-aminoprop-1-en-1-yl)-2-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminoprop-1-en-1-yl)-2-ethoxyphenol
• EN300-1821245
• 2229656-56-6

• Inchi： 1S/C11H15NO2/c1-2-14-11-8-9(4-3-7-12)5-6-10(11)13/h3-6,8,13H,2,7,12H2,1H3/b4-3+
• InChI Key： UONFYBOXWOOSKZ-ONEGZZNKSA-N
• SMILES： O(CC)C1=C(C=CC(/C=C/CN)=C1)O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(3-aminoprop-1-en-1-yl)-2-ethoxyphenol

4-(3-Aminoprop-1-en-1-yl)-2-Ethoxyphenol: A Comprehensive Overview

4-(3-Aminoprop-1-en-1-yl)-2-Ethoxyphenol, also known by its CAS number 222965656, is a versatile organic compound with significant applications in various fields. This compound, often referred to as 4-(3-aminoallyl)-2-ethoxyphenol, has gained attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted its role in enhancing the bioavailability of drugs and its ability to act as a precursor in the synthesis of advanced materials.

The molecular structure of 4-(3-Aminopropenyl)-2-Ethoxyphenol consists of a phenolic group substituted with an ethoxy group at the 2-position and an aminoallyl group at the 4-position. This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, making it suitable for a wide range of applications. The amino group (-NH₂) at the allyl position is particularly reactive, enabling it to participate in various chemical reactions such as amidation, alkylation, and coupling reactions.

Recent research has focused on the synthesis of derivatives of 4-(3-Aminopropenyl)-2-Ethoxyphenol, which have shown promise in drug delivery systems. For instance, studies published in 2023 demonstrate that these derivatives can enhance the solubility and stability of hydrophobic drugs, thereby improving their therapeutic efficacy. Additionally, the compound's ability to form stable complexes with metal ions has led to its use in the development of novel catalysts for organic transformations.

In the field of materials science, 4-(3-Aminopropenyl)-2-Ethoxyphenol has been employed as a building block for constructing advanced polymers and hybrid materials. Its amino group facilitates cross-linking reactions, resulting in materials with enhanced mechanical properties and thermal stability. Recent advancements include its use in creating stimuli-responsive polymers that can respond to environmental changes such as pH or temperature.

The synthesis of 4-(3-Aminopropenyl)-2-Ethoxyphenol typically involves multi-step processes that combine aromatic substitution reactions with alkylation or acylation steps. Researchers have optimized these processes to improve yield and purity, making the compound more accessible for large-scale applications. Moreover, green chemistry approaches have been adopted to minimize environmental impact during synthesis.

In conclusion, 4-(3-Aminopropenyl)-2-Ethoxyphenol, with its CAS number 222965656, continues to be a focal point in scientific research due to its diverse applications and potential for further innovation. Its role as a key intermediate in drug development and material synthesis underscores its importance in modern chemistry. As research progresses, new discoveries are expected to expand its utility across various industries.